VVD-130037

KEAP1 activator NRF2 degrader Phase 1 clinical trial
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H17ClN4O2
Molecular Weight 344.8 g/mol
Cat. No. B15616473
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Technical Parameters


Basic Identity
Product NameVVD-130037
Molecular FormulaC17H17ClN4O2
Molecular Weight344.8 g/mol
Structural Identifiers
InChIInChI=1S/C17H17ClN4O2/c1-2-16(23)22-5-6-24-10-14(22)11-7-12(9-13(18)8-11)17-20-4-3-15(19)21-17/h2-4,7-9,14H,1,5-6,10H2,(H2,19,20,21)/t14-/m0/s1
InChIKeyIRLNMPCPLJZIGO-AWEZNQCLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

VVD-130037 – Clinical KEAP1 Activator & NRF2 Degrader for Oncology Research


VVD-130037 (also designated BAY-3605349; CAS 3034880-93-5) is a covalent molecular glue and allosteric KEAP1 activator that functions as an NRF2 degrader . Developed by Vividion Therapeutics, a wholly owned subsidiary of Bayer AG, VVD-130037 covalently engages Cys151 on KEAP1, allosterically enhancing KEAP1-CUL3 E3 ligase complex formation to drive ubiquitination and proteasomal degradation of NRF2 [1]. It is currently in Phase 1 clinical evaluation (NCT05954312) for advanced solid tumors, including squamous non-small cell lung cancer (sqNSCLC) and head and neck squamous cell carcinoma (HNSCC), both as monotherapy and in combination with docetaxel, paclitaxel, or pembrolizumab [2]. VVD-130037 represents the first-in-class clinical candidate targeting KEAP1 activation for NRF2-dependent cancers .

Pathway Study KEAP1 activation and NRF2 degradation research in NRF2-dependent cancer models
Mechanism Covalent allosteric molecular glue targeting Cys151; enhances KEAP1-CUL3 E3 ligase activity
Model Context Biomarker-stratified research models with KEAP1, NRF2, or CUL3 mutations

Why Generic Modulators Cannot Substitute for VVD-130037


The KEAP1-NRF2 pathway can be modulated by multiple pharmacological classes, but their mechanisms are mechanistically divergent and functionally opposite: NRF2 activators (omaveloxolone, sulforaphane, bardoxolone methyl) covalently modify KEAP1 C151 to decrease KEAP1-CUL3 interaction, thereby stabilizing NRF2 [1]; direct NRF2 inhibitors (ML385) bind the NRF2 Neh1 domain with micromolar affinity (IC50 = 1.9 µM) and lack the catalytic degradation mechanism [2]; and the only other clinical-stage NRF2 pathway inhibitor, Novartis's MGY825, was terminated in Phase 1 for business reasons, leaving VVD-130037 as the sole clinical candidate with an NRF2-degrading mechanism [3]. Substituting any of these agents for VVD-130037 would invert the pharmacological objective (stabilization vs. degradation), rely on weak direct inhibition instead of catalytic turnover, or select a discontinued clinical program with no available data. The covalent allosteric molecular glue mechanism of VVD-130037—enhancing KEAP1-CUL3 E3 ligase activity to degrade NRF2—is unique and cannot be replicated by any other commercially available research compound [2].

Mechanism inversion NRF2 activators (omaveloxolone, sulforaphane) stabilize NRF2; cannot replicate the degradation endpoint required for this tool compound.
Potency gap Direct NRF2 inhibitors (ML385) lack catalytic turnover and target a different domain; target engagement context may differ substantially.
Discontinued comparator MGY825 was terminated in Phase 1; no accessible translational data and not a reliable reference for benchmarking.

VVD-130037 Differentiation Evidence vs. NRF2 Comparators


Clinical Development vs. Discontinued Competitor MGY825

As of October 2025, VVD-130037 is the only NRF2 pathway inhibitor remaining in active clinical development, following the termination of Novartis's MGY825 Phase 1 trial (NCT05275868) due to a strategic business decision [1]. VVD-130037 entered Phase 1 dosing in July 2023 and continues active enrollment across multiple solid tumor cohorts, including biomarker-defined populations with NRF2, KEAP1, or CUL3 mutations [2]. This clinical attrition leaves VVD-130037 as the sole clinical-stage molecule with a KEAP1-activation/NRF2-degradation mechanism available for translational research benchmarking [1].

Clinical Development Status
Head-to-head
VVD-130037: Active Phase 1 (NCT05954312) vs. MGY825: Terminated Phase 1
Only NRF2-degrader with ongoing clinical endpoint context for translational benchmarking.
Status as of October 2025; business-driven termination of comparator.
KEAP1 activator NRF2 degrader Phase 1 clinical trial advanced solid tumors clinical development status

KEAP1-CUL3 Enhancement vs. Classical C151 NRF2 Stabilizers

VVD-130037 and its tool compound analog VVD-065 covalently engage Cys151 on KEAP1, but—in direct mechanistic contrast to all previously reported C151-directed electrophiles—they allosterically increase the affinity between KEAP1 and CUL3, promoting formation of the active KEAP1-CUL3 E3 ligase complex and accelerating NRF2 ubiquitination and degradation [1]. In contrast, classical C151 modifiers such as sulforaphane, bardoxolone methyl (CDDO-Me), and dimethyl fumarate decrease KEAP1-CUL3 interaction, thereby stabilizing NRF2 and activating antioxidant transcriptional programs [2]. This establishes KEAP1 C151 as a tunable regulatory switch where the same covalent engagement site can produce diametrically opposite functional outcomes depending on the ligand's allosteric effect [1].

C151 Functional Outcome
Head-to-head
VVD-130037: Enhances KEAP1-CUL3 → NRF2 degradation. Classical C151 electrophiles: Decrease KEAP1-CUL3 → NRF2 stabilization.
Mechanistic inversion; no other C151 ligand can substitute for degradation studies.
Co-IP and ubiquitination assays in KYSE70 cells.
covalent molecular glue allosteric KEAP1 activation Cys151 KEAP1-CUL3 interaction NRF2 degradation

Target Engagement: VVD-065 vs. ML385

The tool compound VVD-065, which shares the same covalent allosteric molecular glue mechanism as VVD-130037 and served as the direct precursor for its clinical development, demonstrates target engagement potency (TE50) of 9 nM at KEAP1 C151 in KYSE70 esophageal squamous cell carcinoma cells . In contrast, the direct NRF2 inhibitor ML385—which binds the NRF2 Neh1 domain rather than engaging KEAP1—exhibits an IC50 of 1,900 nM (1.9 µM) against NRF2 transcriptional activity in NSCLC cells with KEAP1 mutations [1]. This represents an approximately 211-fold difference in cellular potency between the two mechanistic approaches. While VVD-130037-specific TE50 data remain proprietary and undisclosed, the compound was optimized from VVD-065 for improved drug-like properties and oral bioavailability [2].

Target Engagement
Context-dependent
~211-fold difference
VVD-065 TE50: 9 nM (KEAP1 engagement) vs. ML385 IC50: 1,900 nM (NRF2 inhibition)
Supports assay sensitivity context for molecular-glue pathway inhibition studies.
Cross-study comparison; different assay readouts.
target engagement TE50 NRF2 inhibition KEAP1 covalent engagement potency comparison

Preclinical In Vivo PDX Breadth vs. NRF2 Inhibitor Profiling

The KEAP1 activator series from which VVD-130037 is derived (characterized using VVD-065) was evaluated in over 100 patient-derived xenograft (PDX) models spanning NSCLC, ESCC, HNSCC, and uterine cancers, demonstrating robust dose-dependent tumor growth inhibition and tumor regression as monotherapy, as well as marked combination benefit with cisplatin and nab-paclitaxel [1]. This scale of preclinical in vivo profiling is unprecedented for an NRF2 pathway inhibitor. For comparison, ML385 has been evaluated in a limited number of cell-line derived xenograft models, and the clinical competitor MGY825 had no publicly reported PDX efficacy data prior to program termination [2]. No other NRF2 inhibitor has been tested across a comparable breadth of clinically relevant PDX models with reported combination chemotherapy data [1].

In Vivo Model Breadth
Context-dependent
VVD-065: >100 PDX models (NSCLC, ESCC, HNSCC, uterine) with monotherapy and chemo combinations. ML385: limited cell-line xenografts; MGY825: no PDX data.
Broadest reported preclinical model-response dataset for an NRF2 pathway degrader.
Data from tool compound VVD-065; VVD-130037 clinical candidate optimized from same series.
patient-derived xenograft PDX models NRF2-dependent cancers tumor growth inhibition combination chemotherapy

Oral Bioavailability: Clinical vs. Preclinical-Only NRF2 Degraders

VVD-130037 is an orally bioavailable compound administered once daily in 21-day treatment cycles in its ongoing Phase 1 clinical trial, with dose escalation exploring both once-daily and twice-daily schedules [1]. This oral dosing capability has been confirmed in human subjects. In contrast, other NRF2 degraders such as brusatol and the preclinical NRF2 degrader NTS231 lack demonstrated oral bioavailability in clinical settings and remain in preclinical development [2]. The only other orally bioavailable NRF2 pathway inhibitors—omaveloxolone and dimethyl fumarate—are NRF2 activators (stabilizers), not degraders, and thus produce opposite pharmacological effects [3]. VVD-130037 is therefore the only orally bioavailable NRF2 degrader with confirmed human pharmacokinetic data.

Oral Bioavailability
Class-level
VVD-130037: orally bioavailable, once-daily human dosing in Phase 1. Other NRF2 degraders (brusatol, NTS231) lack clinical PK data.
Only NRF2 degrader with human PK endpoint context for oral research dosing protocols.
NRF2 activators (omaveloxolone) are oral but stabilize NRF2, opposite effect.
oral bioavailability clinical pharmacokinetics dosing schedule once-daily administration Phase 1

Biomarker-Stratified Enrollment vs. Unselected NRF2 Trials

The VVD-130037 Phase 1 trial (NCT05954312) employs a biomarker-stratified enrollment strategy: Part 2 expansion cohorts specifically require participants with squamous NSCLC harboring NRF2 (NFE2L2) and/or CUL3 mutations, or participants with advanced HNSCC who have received prior platinum-based chemotherapy and immune checkpoint inhibitor therapy [1]. This mutation-guided approach directly leverages the compound's mechanism—KEAP1 activation to degrade NRF2—by targeting tumors with genetically activated NRF2 signaling. In contrast, the discontinued MGY825 trial enrolled patients regardless of NRF2/KEAP1/CUL3 mutation status in its dose escalation phase [2], and ML385 has only been characterized in KEAP1-mutant cell lines preclinically without a clinical biomarker strategy [3]. VVD-130037 is the only NRF2 pathway inhibitor with an active clinical trial employing prospective biomarker stratification based on the pathway's genetic activation status.

Biomarker Stratification
Head-to-head
NCT05954312 Part 2: mandatory NRF2/CUL3 mutations for sqNSCLC cohorts. MGY825: unselected enrollment. ML385: preclinical KEAP1-mutant association only.
Defines mutation-guided model selection framework for preclinical research designs.
Prospective biomarker strategy supports model-to-trial alignment.
biomarker-driven trial NRF2 mutation KEAP1 mutation CUL3 mutation patient selection precision oncology

VVD-130037 Application Scenarios in Research and Procurement


NRF2 Dependency Studies with a Clinical KEAP1 Activator

Researchers investigating NRF2 as a therapeutic vulnerability in NSCLC, ESCC, HNSCC, or other solid tumors can employ VVD-130037 as the sole clinically validated tool compound for pharmacological NRF2 degradation via KEAP1 activation. As the only active clinical candidate in its class following MGY825's termination [1], VVD-130037 provides a unique translational bridge between preclinical NRF2 dependency findings and clinical feasibility. Studies should incorporate KEAP1-mutant, NRF2-mutant, and NRF2 wild-type activated cell lines to recapitulate the biomarker-stratified clinical trial design [2].

Chemoradiotherapy Sensitization via KEAP1 Activation

Preclinical data from >100 PDX models demonstrate that KEAP1 activator-mediated NRF2 degradation sensitizes NRF2-dependent tumors to chemotherapy (cisplatin, nab-paclitaxel) and radiotherapy [1]. Researchers can use VVD-130037 in combination studies with standard-of-care chemotherapeutics to investigate reversal of NRF2-mediated chemoresistance—a phenotype not addressable with NRF2 stabilizers (omaveloxolone, sulforaphane) which would exacerbate chemoresistance [2]. The ongoing Phase 1 combination arms with docetaxel and paclitaxel provide clinical context for preclinical combination experimental designs [3].

Allosteric Glue Mechanism: KEAP1-CUL3 Interaction Modulation

The covalent allosteric molecular glue mechanism of VVD-130037—enhancing KEAP1-CUL3 interaction rather than disrupting it—represents a novel pharmacological mode of action for C151-directed KEAP1 ligands [1]. This compound is uniquely suited for structural biology and biophysical studies comparing the allosteric consequences of different C151 modifications: classical electrophiles (decreased KEAP1-CUL3, NRF2 stabilization) vs. molecular glues (increased KEAP1-CUL3, NRF2 degradation). No other commercially available KEAP1 C151 ligand produces this functional effect, making VVD-130037 essential for comparative mechanistic studies [1].

In Vivo PD Biomarker Development with NRF2 Degradation Kinetics

With VVD-130037 being evaluated in a mutation-stratified Phase 1 trial that includes pharmacodynamic assessments [1], researchers can align preclinical PD biomarker studies (NRF2 protein levels, NRF2 target gene expression, KEAP1-CUL3 complex formation) with clinical development endpoints. The availability of VVD-065 preclinical data—including NRF2 degradation kinetics, dose-response relationships, and target gene suppression across multiple tissue types [2]—provides a reference framework for developing and validating NRF2 pathway PD biomarkers suitable for future clinical translation.

Application
Selection Property
Validation Focus
NRF2 dependency model studies
Clinical-stage KEAP1 activator tool compound
Mutation-defined pathway response (KEAP1, NRF2, CUL3)
Chemotherapy combination research
NRF2 degradation to reverse chemoresistance endpoints
Combination response in PDX-derived models; cisplatin/paclitaxel reference
Allosteric glue mechanism studies
Unique C151 covalent modifier that enhances KEAP1-CUL3
Comparative profiling against classical C151 electrophiles
In vivo PD biomarker development
Oral bioavailability with human PK endpoint reference
NRF2 degradation kinetics and target gene suppression endpoints

Technical Documentation Hub

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